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SNIPER(ABL)-033: Core Data

The table below summarizes the key quantitative information available for SNIPER(ABL)-033, which is a

bifunctional compound designed to degrade BCR-ABL proteins [1] [2].

Attribute Details

Bioactivity
Description

Effectively reduces BCR-ABL protein levels [1].

DC50 (Degradation
Concentration)

0.3 μM [1] [2].

Mechanism of Action Proteolysis-Targeting Chimera (PROTAC); conjugates HG-7-85-01 (ABL
inhibitor) to a LCL161 derivative (IAP ligand) via a linker, recruiting E3 ubiquitin

ligase to target BCR-ABL for degradation [1] [3] [2].

Molecular Weight 1211.42 g/mol [1].

Chemical Formula C₆₁H₇₃F₃N₁₀O₉S₂ [1].

Purity Min. 95% (for the related SNIPER(ABL)-039) [3].
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The following diagram outlines a potential high-level workflow for a SNIPER(ABL)-033 degradation assay,

based on the information available. You can adapt and expand upon this basic logic for your experimental

planning.
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A proposed workflow for a SNIPER(ABL)-033 protein degradation assay.
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Guide to Graphviz for Experimental Diagrams

The user requirements for diagrams are very specific. Here is a summary of key Graphviz attributes to help

you meet them, drawn from the official documentation [4] [5] and community advice [6] [7].

Requirement Key Graphviz Attributes Usage Notes

| High-Contrast Text in Nodes | fillcolor (node background), fontcolor (text color) | Always set

fontcolor explicitly against the fillcolor for readability [5]. | | Edge Labels with Gaps |

labeldistance | Set to a value greater than 2.0 to increase the space between the edge's label and the

edge line itself [8] [7]. | | General Edge Labels | label | The primary attribute for placing text on an edge

[6] [5]. | | Head/Tail Labels | headlabel, taillabel | Places text near the head or tail node, useful with

labeldistance [4] [5] [7]. | | Label Styling | labelfontcolor, labelfontsize,

labelfontname | Controls the appearance of the headlabel and taillabel [4] [5]. |

Suggestions for Finding More Information

To build a comprehensive technical support center, you may need to find more detailed information. I

suggest you:

Search Scientific Literature: Use databases like PubMed and Google Scholar. Searching for
"SNIPER(ABL)-033" along with terms like "protocol", "troubleshooting", or "degradation assay"
may yield primary research articles with detailed methods.
Consult Manufacturer Datasheets: The product pages from chemical suppliers like TargetMol [1]

and InvivoChem [2] sometimes provide more detailed handling and storage information upon request
or in accompanying documents.

Refine Your Graphviz Searches: For more complex layouts, you can search for specific terms like
"Graphviz ortho splines" or "Dot language subgraphs" to find advanced tutorials and examples.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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